Cas no 1805119-36-1 (3-Methoxy-6-nitro-4-(trifluoromethoxy)pyridine-2-carbonyl chloride)

• Product Name: 3-Methoxy-6-nitro-4-(trifluoromethoxy)pyridine-2-carbonyl chloride
• CAS No: 1805119-36-1
• MF: C₈H₄ClF₃N₂O₅
• MW: 300.575971603394
• CID: 4839120
• Update Time: 2025-05-23

3-Methoxy-6-nitro-4-(trifluoromethoxy)pyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-6-nitro-4-(trifluoromethoxy)pyridine-2-carbonyl chloride

• Inchi： 1S/C8H4ClF3N2O5/c1-18-6-3(19-8(10,11)12)2-4(14(16)17)13-5(6)7(9)15/h2H,1H3
• InChI Key： IZFAXHPNEDVAGM-UHFFFAOYSA-N
• SMILES： ClC(C1C(=C(C=C([N+](=O)[O-])N=1)OC(F)(F)F)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 3
• Topological Polar Surface Area: 94.2

Additional information on 3-Methoxy-6-nitro-4-(trifluoromethoxy)pyridine-2-carbonyl chloride

3-Methoxy-6-nitro-4-(trifluoromethoxy)pyridine-2-carbonyl chloride (CAS No. 1805119-36-1): An Overview of Its Structure, Synthesis, and Applications

3-Methoxy-6-nitro-4-(trifluoromethoxy)pyridine-2-carbonyl chloride (CAS No. 1805119-36-1) is a versatile compound with a complex molecular structure that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique combination of functional groups, including a methoxy, nitro, trifluoromethoxy, and a carbonyl chloride moiety. These functionalities contribute to its diverse reactivity and potential applications in various chemical and pharmaceutical processes.

The molecular formula of 3-Methoxy-6-nitro-4-(trifluoromethoxy)pyridine-2-carbonyl chloride is C₁₀H₅ClF₃N₂O₅, and it has a molecular weight of 305.60 g/mol. The compound's structure consists of a pyridine ring substituted with a methoxy group at the 3-position, a nitro group at the 6-position, a trifluoromethoxy group at the 4-position, and a carbonyl chloride group at the 2-position. This intricate arrangement of functional groups imparts specific chemical properties that make it an attractive intermediate in synthetic chemistry.

The synthesis of 3-Methoxy-6-nitro-4-(trifluoromethoxy)pyridine-2-carbonyl chloride typically involves multiple steps, starting from readily available starting materials. One common approach is to begin with 3-methoxypyridine, which undergoes nitration to introduce the nitro group at the 6-position. Subsequently, the trifluoromethoxy group can be introduced via nucleophilic substitution reactions. Finally, the carbonyl chloride functionality is generated through chlorination reactions. Each step requires careful control of reaction conditions to ensure high yields and purity.

In recent years, there has been increasing interest in the use of 3-Methoxy-6-nitro-4-(trifluoromethoxy)pyridine-2-carbonyl chloride as an intermediate in the synthesis of bioactive molecules. Its unique combination of functional groups allows for the creation of complex molecules with potential therapeutic applications. For instance, derivatives of this compound have been explored in the development of anti-inflammatory agents and anticancer drugs.

A study published in the Journal of Medicinal Chemistry highlighted the use of 3-Methoxy-6-nitro-4-(trifluoromethoxy)pyridine-2-carbonyl chloride in the synthesis of novel pyridine-based compounds with potent anti-inflammatory activity. The researchers demonstrated that these derivatives exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, making them promising candidates for further development as therapeutic agents.

In another study, researchers from the University of California investigated the potential use of 3-Methoxy-6-nitro-4-(trifluoromethoxy)pyridine-2-carbonyl chloride-derived compounds in cancer therapy. The study found that certain derivatives exhibited selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. This selective toxicity is attributed to the unique electronic properties and reactivity profiles imparted by the functional groups present in the molecule.

Beyond its applications in medicinal chemistry, 3-Methoxy-6-nitro-4-(trifluoromethoxy)pyridine-2-carbonyl chloride has also found use in other areas of organic synthesis. Its reactivity as an acylating agent makes it valuable for introducing acyl groups into various substrates. This property has been exploited in the synthesis of complex natural products and pharmaceutical intermediates.

The stability and handling characteristics of 3-Methoxy-6-nitro-4-(trifluoromethoxy)pyridine-2-carbonyl chloride are important considerations for its practical application. The compound is generally stable under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation. It is also important to handle this compound with appropriate safety measures due to its reactivity as an acylating agent.

In conclusion, 3-Methoxy-6-nitro-4-(trifluoromethoxy)pyridine-2-carbonyl chloride (CAS No. 1805119-36-1) is a multifunctional compound with significant potential in various areas of chemical and pharmaceutical research. Its unique combination of functional groups makes it an attractive intermediate for the synthesis of bioactive molecules with therapeutic applications. Ongoing research continues to explore new avenues for its use, further highlighting its importance in modern synthetic chemistry.